Cas no 2704950-80-9 (Rel-3-(3-carboxy-4,4a,5,5a-tetrahydro-1H-cyclopropa[4,5]cyclopenta[1,2-c]pyrazol-1-yl)pyrazine 1-oxide)

• Product Name: Rel-3-(3-carboxy-4,4a,5,5a-tetrahydro-1H-cyclopropa[4,5]cyclopenta[1,2-c]pyrazol-1-yl)pyrazine 1-oxide
• CAS No: 2704950-80-9
• MF: C₁₂H₁₀N₄O₃
• MW: 258.232801914215
• CID: 6801395
• PubChem ID: 77419372
• Update Time: 2024-11-08

Rel-3-(3-carboxy-4,4a,5,5a-tetrahydro-1H-cyclopropa[4,5]cyclopenta[1,2-c]pyrazol-1-yl)pyrazine 1-oxide Chemical and Physical Properties

Names and Identifiers

• Rel-3-(3-carboxy-4,4a,5,5a-tetrahydro-1H-cyclopropa[4,5]cyclopenta[1,2-c]pyrazol-1-yl)pyrazine 1-oxide
• MFCD32670466
• 9-(4-oxidopyrazin-4-ium-2-yl)-8,9-diazatricyclo[4.3.0.0??]nona-1(6),7-diene-7-carboxylic acid
• SY322081
• 3-[(4aS,5aS)-3-Carboxy-4,4a,5,5a-tetrahydro-1H-cyclopropa[4,5]cyclopenta[1,2-c]pyrazol-1-yl)pyrazine 1-Oxide
• 3-(3-CARBOXY-4,4A,5,5A-TETRAHYDRO-1H-CYCLOPROPA[4,5]CYCLOPENTA[1,2-C]PYRAZOL-1-YL)PYRAZINE 1-OXIDE
• 9-(4-oxidopyrazin-4-ium-2-yl)-8,9-diazatricyclo[4.3.0.0(2)]nona-1(6),7-diene-7-carboxylic acid
• PS-15919
• 2704950-80-9
• D78925

• Inchi： 1S/C12H10N4O3/c17-12(18)10-8-4-6-3-7(6)11(8)16(14-10)9-5-15(19)2-1-13-9/h1-2,5-7H,3-4H2,(H,17,18)
• InChI Key： JWVCWCNOPFCNFX-UHFFFAOYSA-N
• SMILES： OC(C1C2=C(C3CC3C2)N(C2C=[N+](C=CN=2)[O-])N=1)=O

Computed Properties

• Exact Mass: 258.07529019g/mol
• Monoisotopic Mass: 258.07529019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 93.5Ų